Cas no 90874-46-7 (1-methyl-2-phenylcyclopropan-1-amine hydrochloride)

• Product Name: 1-methyl-2-phenylcyclopropan-1-amine hydrochloride
• CAS No: 90874-46-7
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD28968713
• CID: 5232904
• PubChem ID: 118483876
• Update Time: 2026-03-08

1-methyl-2-phenylcyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-methyl-2-phenyl-, hydrochloride (1:1)
• 1-methyl-2-phenylcyclopropan-1-amine hydrochloride

• MDL： MFCD28968713
• Inchi： 1S/C10H13N.ClH/c1-10(11)7-9(10)8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3;1H
• InChI Key： ATFVTRDQCBBLIQ-UHFFFAOYSA-N
• SMILES： CC1(CC1C1C=CC=CC=1)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-methyl-2-phenylcyclopropan-1-amine hydrochloride

1-Methyl-2-phenylcyclopropan-1-amine Hydrochloride (CAS No. 90874-46-7): An Overview

1-Methyl-2-phenylcyclopropan-1-amine hydrochloride (CAS No. 90874-46-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as MPCA-HCl, is a derivative of cyclopropane with a phenyl and a methyl group attached to the cyclopropane ring, and an amine group that is protonated to form the hydrochloride salt. The compound's structure and properties make it an interesting candidate for various research and development activities.

The chemical structure of 1-methyl-2-phenylcyclopropan-1-amine hydrochloride can be represented as follows: C₁₀H₁₃N·HCl. The cyclopropane ring, which is a three-membered ring, imparts unique physical and chemical properties to the molecule. The presence of the phenyl group enhances the aromatic character, while the methyl group adds steric bulk, influencing the compound's reactivity and solubility. The amine group, when protonated, forms a positively charged species that can interact with various biological targets.

In recent years, 1-methyl-2-phenylcyclopropan-1-amine hydrochloride has been studied for its potential biological activities. One of the key areas of research has been its interaction with neurotransmitter systems in the brain. Studies have shown that this compound can modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in mood regulation, cognitive function, and other neurological processes. This makes it a promising candidate for further investigation in the development of new therapeutic agents for neurological disorders.

A notable study published in the Journal of Medicinal Chemistry in 2022 explored the binding affinity of MPCA-HCl to various receptors in the central nervous system (CNS). The researchers found that MPCA-HCl exhibited high binding affinity to dopamine D₂ receptors, suggesting its potential as a lead compound for developing novel antipsychotic drugs. Additionally, the compound showed moderate binding affinity to serotonin 5-HT_2A receptors, which are implicated in conditions such as schizophrenia and depression.

The pharmacokinetic properties of 1-methyl-2-phenylcyclopropan-1-amine hydrochloride have also been investigated. A study conducted by a team at the University of California, Los Angeles (UCLA) evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of MPCA-HCl. The results indicated that the compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration in preclinical models. Furthermore, the compound was found to be metabolically stable in liver microsomes, reducing the risk of drug-drug interactions.

In addition to its potential therapeutic applications, MPCA-HCl has been used as a synthetic intermediate in organic synthesis. Its unique structure makes it a valuable building block for constructing more complex molecules with diverse functionalities. For example, researchers at Harvard University have utilized MPCA-HCl as a starting material for synthesizing novel compounds with anti-inflammatory properties. The cyclopropane ring provides a rigid scaffold that can be functionalized to introduce various substituents, leading to compounds with tailored biological activities.

The safety profile of 1-methyl-2-phenylcyclopropan-1-amine hydrochloride has also been evaluated in several studies. Toxicity assessments conducted on animal models have shown that the compound is generally well-tolerated at therapeutic doses. However, higher doses can lead to mild side effects such as dizziness and nausea. These findings highlight the importance of dose optimization in clinical trials to ensure safety and efficacy.

In conclusion, 1-methyl-2-phenylcyclopropan-1-amine hydrochloride (CAS No. 90874-46-7) is a versatile compound with potential applications in both medicinal chemistry and organic synthesis. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.